Cas no 145092-03-1 (3H-PYRAZOL-3-OL, 5-AMINO-)

Technical Introduction: 3H-Pyrazol-3-ol, 5-amino- 5-Amino-3H-pyrazol-3-ol is a heterocyclic compound featuring a pyrazole core with hydroxyl and amino functional groups at the 3- and 5-positions, respectively. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and coordination chemistry. The presence of both amino and hydroxyl groups enhances its versatility as a building block for further derivatization, enabling the formation of complex heterocycles or metal chelates. Its well-defined molecular framework ensures consistent performance in synthetic pathways, while its stability under controlled conditions makes it a reliable reagent for research and industrial processes. The compound is typically handled under inert conditions to preserve its functional group integrity.

3H-PYRAZOL-3-OL, 5-AMINO- structure

Product Name:3H-PYRAZOL-3-OL, 5-AMINO-

CAS No:145092-03-1

MF:C₃H₅N₃O

MW:99.0912997722626

CID:3303024

PubChem ID:96221

Update Time:2025-05-26

3H-PYRAZOL-3-OL, 5-AMINO- Chemical and Physical Properties

Names and Identifiers

- 3H-PYRAZOL-3-OL, 5-AMINO-
- 5-Amino-3H-pyrazol-3-ol
- 3-Amino-5-oxo-4,5-dihydropyrazole
- DB-000534
- 28491-52-3
- 5-amino-1,2-dihydropyrazol-3-one
- 3-Amino-5-hydroxypyrazole, 98%
- STL133974
- 3-Amino-1H-pyrazol-5-ol
- DTXSID60951180
- MFCD00204482
- BP-11047
- NSC-60188
- NSC408479
- 5-Imino-2,5-dihydro-1H-pyrazol-3-ol
- 3-Amino-5-hydroxypyrazole
- 3-Amino-5-pyrazolol
- 3-Pyrazolin-5-one, 3-amino-
- 5-amino-2,3-dihydro-1H-pyrazol-3-one
- 5-amino-1H-pyrazol-3-ol
- 3-amino-5-hydroxy-pyrazole
- AKOS005443637
- Q-101984
- NSC 60188
- 5-Amino-3-pyrazolol
- NSC 408479
- AKOS005203071
- 5-Aminopyrazol-3-ol
- STR05383
- 3H-Pyrazol-3-one, 5-amino-1,2-dihydro-
- AB05046
- AKOS000119386
- MFCD00233932
- NSC-408479
- SY010274
- F31400
- 1H-Pyrazol-5-ol, 3-amino-
- EINECS 258-691-1
- D97375
- EN300-33948
- 5-imino-1,2-dihydropyrazol-3-ol
- DB-022239
- A829719
- 5-amino-2H-pyrazol-3-ol
- CHEBI:229383
- 5-Hydroxy-3-aminopyrazole
- 5-azanyl-1,2-dihydropyrazol-3-one
- MFCD00022384
- NS00057838
- 5-Amino-1H-pyrazol-3(2H)-one
- 3-Amino-5-hydroxy-1H-pyrazole
- 5-amino-1,2-dihydro-3H-pyrazol-3-one
- PB47546
- Z1245635875
- 3-Amino-1,2-dihydropyrazol-5-one
- CS-0166925
- SY112240
- 1H-Pyrazol-5-ol, 3-amino- (9CI); 5-Aminopyrazol-3-ol; NSC 60188
- 53666-79-8
- A1589
- 145092-03-1
- GS-4073
- NSC60188
- STK358632
- CS-W005676
- Pyrazol-3(or 5)-ol, 5(or 3)-amino-
- 3-amino-5-hydroxy pyrazole
- F2135-0632
- Inchi： 1S/C3H5N3O/c4-2-1-3(7)6-5-2/h1,3,7H,4H2
- InChI Key： DNURUPVELRPGSI-UHFFFAOYSA-N
- SMILES： N1C(N)=CC(O)N=1

Computed Properties

Exact Mass: 99.043261792g/mol
Monoisotopic Mass: 99.043261792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 67.2Å²

3H-PYRAZOL-3-OL, 5-AMINO- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RK528-20g	3H-PYRAZOL-3-OL, 5-AMINO-	145092-03-1	95%	20g	594.0CNY	2021-07-17
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